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Compound of Interest

Compound Name: 1-Myristin-2-Olein-3-Butyrin

Cat. No.: B3026222 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: A Comprehensive Technical Guide on the Structured Triglyceride 1-Myristin-2-Olein-
3-Butyrin

This technical guide provides a detailed overview of the structured triglyceride 1-Myristin-2-
Olein-3-Butyrin, also known by its systematic name 1-Myristoyl-2-Oleoyl-3-Butyryl-rac-

glycerol. This document synthesizes the available scientific information regarding its discovery,

physicochemical properties, synthesis, analytical characterization, and potential biological

significance.

Introduction and Discovery
1-Myristin-2-Olein-3-Butyrin is a complex, mixed-acid triglyceride. It is classified as a

"structured lipid," which are triglycerides that have been modified to alter the fatty acid

composition and their specific locations on the glycerol backbone.[1] This particular molecule is

characterized by the presence of three distinct fatty acids: myristic acid (a saturated 14-carbon

fatty acid) at the sn-1 position, oleic acid (a monounsaturated 18-carbon fatty acid) at the sn-2

position, and butyric acid (a short-chain 4-carbon fatty acid) at the sn-3 position.

The "discovery" of 1-Myristin-2-Olein-3-Butyrin is not attributed to a singular event or

publication but rather its identification as one of the many complex triglycerides present in

human breast milk.[1][2] Its presence in this vital biological fluid suggests a potential role in

infant nutrition and development. The specific arrangement of a medium-chain saturated fatty
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acid, a long-chain unsaturated fatty acid, and a short-chain fatty acid on the glycerol backbone

is noteworthy and implies specific metabolic pathways and physiological effects.

Physicochemical and Quantitative Data
Quantitative data for 1-Myristin-2-Olein-3-Butyrin is primarily available from chemical

suppliers and databases. A summary of these properties is presented in Table 1.

Property Value Reference(s)

Systematic Name

9Z-octadecenoic acid, 1-[(1-

oxobutoxy)methyl]-2-[(1-

oxotetradecyl)oxy]ethyl ester

[1]

Synonyms

1-Myristoyl-2-Oleoyl-3-Butyryl-

rac-glycerol, MOB,

TG(14:0/18:1/4:0)

[1][3]

CAS Number 1122578-93-1 [1][3]

Molecular Formula C₃₉H₇₂O₆ [1]

Molecular Weight 637.0 g/mol [1]

Purity
≥98% (as commercially

available)
[1]

Formulation Liquid [1]

Solubility
Chloroform (slightly soluble),

Methanol (slightly soluble)
[1]

Synthesis of 1-Myristin-2-Olein-3-Butyrin
The synthesis of specifically structured triglycerides like 1-Myristin-2-Olein-3-Butyrin is a

multi-step process that can be achieved through chemoenzymatic methods. Lipases are

commonly employed due to their regioselectivity, which is crucial for placing specific fatty acids

at desired positions on the glycerol backbone.[4][5]
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The synthesis of a structured triglyceride such as 1-Myristin-2-Olein-3-Butyrin typically

involves a two-step enzymatic process.[6][7] The first step often involves the creation of a 2-

monoacylglycerol, followed by the esterification of the sn-1 and sn-3 positions. For this specific

molecule, a plausible route would be the lipase-catalyzed alcoholysis of a triglyceride rich in

oleic acid (like triolein) to produce 2-oleoylglycerol. This intermediate would then be esterified

with myristic acid and butyric acid or their derivatives.

Representative Experimental Protocol for Enzymatic
Synthesis
The following is a representative, multi-step protocol for the synthesis of 1-Myristin-2-Olein-3-
Butyrin based on established methods for structured triglyceride synthesis.

Step 1: Synthesis of 2-Oleoylglycerol

Reaction Setup: Triolein is subjected to alcoholysis with ethanol in a solvent-free system

using a sn-1,3 specific lipase (e.g., immobilized Rhizomucor miehei lipase).

Reaction Conditions: The reaction mixture is incubated at a controlled temperature (e.g., 40-

50°C) with constant agitation.

Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) to follow the formation of 2-oleoylglycerol and the disappearance of

triolein.

Purification: Upon completion, the enzyme is filtered off. The 2-oleoylglycerol is then purified

from the reaction mixture, typically by crystallization at low temperatures or by column

chromatography.

Step 2: Esterification of 2-Oleoylglycerol with Myristic and Butyric Anhydrides

Reaction Setup: The purified 2-oleoylglycerol is dissolved in an appropriate solvent (e.g.,

hexane) with myristic anhydride and butyric anhydride. A non-specific lipase or a chemical

catalyst can be used. For specific placement, a stepwise enzymatic esterification might be

necessary.
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Reaction Conditions: The reaction is carried out at a controlled temperature with continuous

removal of by-products to drive the reaction to completion.

Purification: The final product, 1-Myristin-2-Olein-3-Butyrin, is purified from the reaction

mixture using column chromatography on silica gel. The fractions are analyzed by TLC and

GC-MS to confirm the identity and purity of the product.

Visualization of the Synthetic Workflow
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A representative chemoenzymatic synthesis workflow for 1-Myristin-2-Olein-3-Butyrin.

Analytical Characterization
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The characterization of 1-Myristin-2-Olein-3-Butyrin, particularly from a complex matrix like

human milk, requires advanced analytical techniques to confirm its structure and quantify its

presence.

Key Analytical Techniques
High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This is a

powerful tool for separating and identifying individual triglyceride species. Reversed-phase

HPLC can separate triglycerides based on their partition number, while silver ion HPLC can

separate them based on the degree of unsaturation. Mass spectrometry provides molecular

weight information and fragmentation patterns that help in identifying the fatty acid

constituents.[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS): After transesterification of the

triglyceride to fatty acid methyl esters (FAMEs), GC-MS is used to identify and quantify the

fatty acid composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed

structural information, including the position of the fatty acids on the glycerol backbone.[10]

Representative Experimental Protocol for Analysis from
Human Milk

Lipid Extraction: Total lipids are extracted from a human milk sample using a method like the

Folch or Bligh-Dyer procedure.

Triglyceride Fractionation: The triglyceride fraction is isolated from the total lipid extract using

solid-phase extraction or preparative TLC.

HPLC-MS Analysis: The purified triglyceride fraction is analyzed by HPLC coupled to a mass

spectrometer (e.g., ESI-MS/MS). The specific molecular ion and fragmentation pattern for 1-
Myristin-2-Olein-3-Butyrin are monitored.

Fatty Acid Positional Analysis: To confirm the positions of the fatty acids, enzymatic

hydrolysis using a sn-1,3 specific lipase can be performed, followed by analysis of the

resulting 2-monoacylglycerol and free fatty acids.
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Visualization of the Analytical Workflow
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General workflow for the analysis of triglycerides from human milk.

Potential Biological Significance and Signaling
Pathways
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While no direct studies on the biological activity of 1-Myristin-2-Olein-3-Butyrin have been

identified, its potential significance can be inferred from its unique structure and the known

roles of its constituent fatty acids, particularly butyric acid.

Inferred Biological Roles
Energy Source: Like other triglycerides, it serves as a concentrated source of energy. The

presence of a short-chain fatty acid (butyrate) and a medium-chain fatty acid (myristate) may

allow for more rapid absorption and metabolism compared to triglycerides containing only

long-chain fatty acids.

Gut Health: Butyrate is a primary energy source for colonocytes and is known to have anti-

inflammatory properties in the gut.[11][12] The delivery of butyrate in the form of a

triglyceride may protect it from absorption in the upper gastrointestinal tract, allowing for its

release in the lower intestine where it can exert its effects.

Metabolic Regulation: Butyrate has been shown to influence various metabolic processes,

including glucose homeostasis and lipid metabolism.[13][14] It can act as a signaling

molecule, for example, by inhibiting histone deacetylases (HDACs) or activating G-protein

coupled receptors (GPCRs).

Potential Signaling Pathway Involvement of Butyrate
Butyrate is a known inhibitor of HDACs. By inhibiting HDACs, butyrate can alter gene

expression, leading to various cellular responses. This is a plausible mechanism through which

the butyrate released from 1-Myristin-2-Olein-3-Butyrin could exert biological effects.

Visualization of a Potential Butyrate Signaling Pathway
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A potential signaling pathway for butyrate released from 1-Myristin-2-Olein-3-Butyrin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b3026222?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and Future Directions
1-Myristin-2-Olein-3-Butyrin is a structurally unique triglyceride found in human milk. While its

basic chemical properties are known, there is a significant lack of research into its specific

biological functions and mechanisms of action. Its presence in human milk suggests an

important role in infant health, potentially related to energy provision and gut maturation

through the delivery of butyrate.

Future research should focus on:

Developing and publishing standardized, high-yield synthesis protocols.

Conducting in vitro and in vivo studies to elucidate its specific metabolic fate and biological

activities.

Investigating its role in modulating gut microbiota and immune function.

Exploring its potential as a therapeutic agent or a key component in advanced infant

formulas.

This technical guide provides a foundation for understanding 1-Myristin-2-Olein-3-Butyrin and

is intended to stimulate further research into this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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